Cas no 51858-20-9 (3-prop-2-en-1-yl-1,2,3-oxadiazol-3-ium-5-olate)
51858-20-9 structure
Product Name:3-prop-2-en-1-yl-1,2,3-oxadiazol-3-ium-5-olate
CAS No:51858-20-9
MF:C5H6N2O2
MW:126.113340854645
CID:1574922
PubChem ID:3040234
Update Time:2025-04-21
3-prop-2-en-1-yl-1,2,3-oxadiazol-3-ium-5-olate Chemical and Physical Properties
Names and Identifiers
-
- 3-prop-2-en-1-yl-1,2,3-oxadiazol-3-ium-5-olate
- 3-prop-2-enyloxadiazol-3-ium-5-olate
- 3-Allylsydnone
- Sydnone, 3-(2-propenyl)-
- 51858-20-9
- DTXSID80199820
- Sydnone, 3-allyl-
- BRN 3949579
- SCHEMBL10903329
-
- Inchi: 1S/C5H6N2O2/c1-2-3-7-4-5(8)9-6-7/h2,4H,1,3H2
- InChI Key: VTWPPXBNMVBRCH-UHFFFAOYSA-N
- SMILES: O1C(=C[N+](CC=C)=N1)[O-]
Computed Properties
- Exact Mass: 126.04298
- Monoisotopic Mass: 126.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 53Ų
Experimental Properties
- PSA: 52.97
3-prop-2-en-1-yl-1,2,3-oxadiazol-3-ium-5-olate Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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